Cas no 20044-82-0 (2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene)

2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene structure
20044-82-0 structure
Product name:2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene
CAS No:20044-82-0
MF:C13H11NS2
MW:245.36314
CID:287023
PubChem ID:53441000

2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene Chemical and Physical Properties

Names and Identifiers

    • 2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene
    • 1,10-Dithia-8-aza[2.2]metacyclophane
    • 2,10-Dithia-16-azatricyclo[9.3.1.1~4,8~]hexadeca-1(15),4(16),5,7,11,13-hexaene
    • DTXSID00702971
    • 20044-82-0
    • Inchi: InChI=1S/C13H11NS2/c1-3-10-8-15-12-5-2-6-13(7-12)16-9-11(4-1)14-10/h1-7H,8-9H2
    • InChI Key: DCYIJHVKTNCMIQ-UHFFFAOYSA-N
    • SMILES: C12=CC(=CC=C1)SCC1=NC(=CC=C1)CS2

Computed Properties

  • Exact Mass: 245.03343
  • Monoisotopic Mass: 245.03329170g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 63.5Ų

Experimental Properties

  • PSA: 12.89

2,10-Dithia-16-azatricyclo[9.3.1.14,8]hexadeca-1(15),4,6,8(16),11,13-hexaene Related Literature

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